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Compound of Interest

Compound Name: SIS17

Cat. No.: B610853 Get Quote

Essential Safety and Handling Guide for SIS17
Disclaimer: No specific Safety Data Sheet (SDS) for SIS17 was publicly available at the time of

this writing. This guide is based on the precautionary principle and established safety protocols

for handling potent, novel research compounds, and other histone deacetylase (HDAC)

inhibitors.[1][2] The toxicological properties of SIS17 have not been fully characterized.

Therefore, a cautious and proactive approach to safety is paramount.[2] Always consult your

institution's Environmental Health and Safety (EHS) department for guidance and perform a

thorough risk assessment before beginning any work.

SIS17 is a potent and selective inhibitor of histone deacetylase 11 (HDAC11), a key enzyme in

epigenetic regulation.[3][4] Due to its biological activity, all handling of SIS17 must be

conducted with strict adherence to safety protocols to prevent accidental exposure to

laboratory personnel. Exposure can occur through inhalation, skin contact, ingestion, or

accidental puncture.[5]

Immediate Safety and Personal Protective Equipment
(PPE)
Engineering controls, such as a certified chemical fume hood or a glovebox, are the primary

method for controlling exposure.[1][6] PPE serves as a critical secondary line of defense. The

following PPE is mandatory for all personnel handling SIS17.
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Activity
Recommended Personal
Protective Equipment
(PPE)

Rationale

Receiving & Storage • Single pair of nitrile gloves

Prevents contamination when

handling the exterior of the

shipping container.

Weighing & Dispensing (Solid

Form)

• Double-gloving with

chemically resistant nitrile

gloves• Disposable, solid-front,

back-closing lab coat with

elastic cuffs• Chemical splash

goggles and face shield•

NIOSH-approved respirator

(e.g., N95 or higher)

The powdered form of a potent

compound presents a

significant risk of aerosolization

and inhalation.[1][2] Double-

gloving provides an extra

barrier against contamination.

Full face protection is essential

to prevent contact with eyes

and mucous membranes.

Solubilization & Dilution

• Double-gloving with

chemically resistant nitrile

gloves• Disposable, solid-front,

back-closing lab coat with

elastic cuffs• Chemical splash

goggles

While the risk of aerosolization

is lower with solutions, the

potential for splashes and skin

contact remains.[2][7]

In-vitro / In-vivo Dosing

• Nitrile gloves• Lab coat•

Safety glasses with side

shields

Protects against incidental

splashes and contamination

during experimental

procedures.

Waste Disposal

• Double-gloving with

chemically resistant nitrile

gloves• Disposable lab coat•

Chemical splash goggles

Prevents exposure during the

handling and sealing of

hazardous waste containers.

Operational and Disposal Plans
A systematic workflow is essential to ensure safety and maintain the integrity of the compound

from receipt to disposal.
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Caption: General workflow for the safe handling of SIS17.

Disposal Plan
All waste materials contaminated with SIS17 must be treated as hazardous chemical waste

and disposed of according to institutional and local regulations.

Solid Waste: Collect all contaminated solid materials (e.g., gloves, weigh boats, pipette tips,

vials) in a dedicated, leak-proof, and clearly labeled hazardous waste container.[2]

Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not pour SIS17 solutions down the

drain.

Decontamination: Decontaminate all surfaces and non-disposable equipment that have

come into contact with SIS17 using an appropriate solvent (e.g., 70% ethanol), followed by

soap and water. Collect all cleaning materials as solid hazardous waste.

Disposal: Store hazardous waste containers in a designated, secure area away from general

lab traffic. Arrange for pickup and disposal by your institution's certified hazardous waste

management group.

Waste Segregation Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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